Cas no 2171914-65-9 (1,2-dimethyl-2-(prop-1-yn-1-yl)cyclopentan-1-ol)

• Product Name: 1,2-dimethyl-2-(prop-1-yn-1-yl)cyclopentan-1-ol
• CAS No: 2171914-65-9
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6036594
• PubChem ID: 165590042
• Update Time: 2025-10-28

1,2-dimethyl-2-(prop-1-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-2-(prop-1-yn-1-yl)cyclopentan-1-ol
• 2171914-65-9
• EN300-1637720

• Inchi： 1S/C10H16O/c1-4-6-9(2)7-5-8-10(9,3)11/h11H,5,7-8H2,1-3H3
• InChI Key： JBWNFVKDUMYJBM-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC1(C#CC)C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1,2-dimethyl-2-(prop-1-yn-1-yl)cyclopentan-1-ol

Introduction to 1,2-Dimethyl-2-(Prop-1-Yn-1-Yl)Cyclopentan-1-Ol (CAS No. 2171914-65-9)

1,2-Dimethyl-2-(prop-1-yn-1-yl)cyclopentan-1-ol is a versatile organic compound with the CAS registry number 2171914-65-9. This compound belongs to the class of cyclopentanols, featuring a cyclopentane ring substituted with two methyl groups and a propargyl group. The presence of the hydroxyl group (-OH) on the cyclopentane ring imparts unique chemical reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential applications in drug discovery, materials science, and advanced chemical manufacturing processes.

The molecular structure of 1,2-dimethyl-2-(propargyl)cyclopentanol is characterized by its rigid cyclopentane framework, which provides stability and facilitates selective chemical transformations. The propargyl group (-C≡CH) introduces additional functionality, enabling the compound to participate in click chemistry reactions such as the Huisgen cycloaddition. This property has been extensively explored in recent research to develop novel materials with tailored mechanical and electronic properties.

From a synthetic perspective, 2171914-65-9 can be prepared via various routes, including oxidation of the corresponding dihydroxy precursors or through enantioselective catalytic processes. Recent advancements in asymmetric synthesis have allowed for the preparation of enantiopure derivatives of this compound, which are highly sought after in pharmaceutical research for their potential as chiral building blocks.

In terms of applications, 1,2-dimethylcyclopentanol derivatives have shown promise in the development of bioactive molecules. For instance, studies published in 2023 demonstrate that analogs of this compound exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to form stable covalent bonds through alkyne chemistry has made it a valuable component in the construction of advanced polymers and cross-linked materials.

The unique combination of steric bulk and functional groups in cyclopentanol derivatives like 2171914-65-9 also makes them ideal candidates for use in organocatalysis. Recent research has revealed that these compounds can act as efficient organocatalysts in asymmetric Michael additions and other enantioselective reactions, offering a sustainable alternative to traditional transition metal catalysts.

Looking ahead, the continued exploration of propargyl-substituted cyclopentanols is expected to yield further insights into their potential applications across diverse fields. As new synthetic methodologies and analytical techniques emerge, this compound will undoubtedly play an increasingly important role in advancing modern chemistry and materials science.